Cas no 937601-95-1 (Methyl 3-(2-(4-formylphenoxy)ethoxy)benzoate)

• Product Name: Methyl 3-(2-(4-formylphenoxy)ethoxy)benzoate
• CAS No: 937601-95-1
• MF: C₁₇H₁₆O₅
• MW: 300.305945396423
• MDL: MFCD08689774
• CID: 1027369
• PubChem ID: 18526187
• Update Time: 2025-04-20

Methyl 3-(2-(4-formylphenoxy)ethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(2-(4-formylphenoxy)ethoxy)benzoate
• METHYL 3-[2-(4-FORMYLPHENOXY)ETHOXY]-BENZENECARBOXYLATE
• Methyl 3-[2-(4-formylphenoxy)ethoxy]benzoate
• GA-0849
• MFCD08689774
• 937601-95-1
• Methyl3-(2-(4-formylphenoxy)ethoxy)benzoate
• DTXSID10594788
• methyl 3-[2-(4-formylphenoxy)ethoxy]benzenecarboxylate
• AKOS005072502

• MDL： MFCD08689774
• Inchi： 1S/C17H16O5/c1-20-17(19)14-3-2-4-16(11-14)22-10-9-21-15-7-5-13(12-18)6-8-15/h2-8,11-12H,9-10H2,1H3
• InChI Key： VFAYDBUDLWHMLW-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(C(=O)OC)C=1)CCOC1C=CC(C=O)=CC=1

Computed Properties

• Exact Mass: 300.09977361g/mol
• Monoisotopic Mass: 300.09977361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Melting Point: 85-87

Methyl 3-(2-(4-formylphenoxy)ethoxy)benzoate Security Information

• Hazard Statement： Irritant

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters